Cas no 1049118-66-2 (3-[(3-Bromophenyl)amino]propanenitrile)

• Product Name: 3-[(3-Bromophenyl)amino]propanenitrile
• CAS No: 1049118-66-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 4559802
• Update Time: 2025-06-10

3-[(3-Bromophenyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromophenyl)amino]propanenitrile
• 3-(3-bromoanilino)propanenitrile
• 3-((3-Bromophenyl)amino)propanenitrile
• 3-[(3-Bromophenyl)amino]propanenitrile

• Inchi： 1S/C9H9BrN2/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7,12H,2,6H2
• InChI Key： QIUYZXDLEQXUJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-[(3-Bromophenyl)amino]propanenitrile

Recent Advances in the Study of 3-[(3-Bromophenyl)amino]propanenitrile (CAS: 1049118-66-2) in Chemical Biology and Pharmaceutical Research

3-[(3-Bromophenyl)amino]propanenitrile (CAS: 1049118-66-2) is a small organic molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and nitrile functional groups, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent. Recent studies have explored its mechanisms of action, synthetic pathways, and biological activities, providing valuable insights into its utility in drug discovery and development.

One of the key areas of research involving 3-[(3-Bromophenyl)amino]propanenitrile is its application in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The bromophenyl moiety of this compound serves as a valuable pharmacophore, enabling the design of potent and selective kinase inhibitors. Recent publications have highlighted its use in the development of novel inhibitors targeting specific kinase pathways, with promising results in preclinical models.

In addition to its role in kinase inhibition, 3-[(3-Bromophenyl)amino]propanenitrile has been studied for its potential as a building block in the synthesis of other biologically active compounds. Its nitrile group offers a reactive site for further chemical modifications, allowing researchers to generate diverse derivatives with tailored properties. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, as well as exploring its reactivity under various conditions. These advancements have facilitated its broader application in medicinal chemistry.

Biological evaluations of 3-[(3-Bromophenyl)amino]propanenitrile and its derivatives have revealed intriguing activities, including anti-inflammatory and anti-proliferative effects. Mechanistic studies suggest that these effects may be mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways. Furthermore, the compound's ability to cross cellular membranes and interact with intracellular targets has been demonstrated, underscoring its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in the development of 3-[(3-Bromophenyl)amino]propanenitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Recent efforts have focused on improving the drug-like properties of this compound, with the aim of advancing it to clinical trials.

In conclusion, 3-[(3-Bromophenyl)amino]propanenitrile (CAS: 1049118-66-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for drug discovery. Continued research into its mechanisms, optimization, and applications will likely yield further breakthroughs in the coming years.